Cas no 941901-21-9 (4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide
• CAS No: 941901-21-9
• MF: C₂₀H₂₁ClN₂O₃S₂
• MW: 436.975341558456
• CID: 5499903
• Update Time: 2025-05-30

4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)butanamide
• 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide

• Inchi： 1S/C20H21ClN2O3S2/c21-14-8-10-15(11-9-14)28(25,26)12-4-7-19(24)23-20-17(13-22)16-5-2-1-3-6-18(16)27-20/h8-11H,1-7,12H2,(H,23,24)
• InChI Key： PASHBVWBPLSGEO-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)CCCS(C1=CC=C(Cl)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide

Comprehensive Overview of 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide (CAS No. 941901-21-9)

4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide (CAS No. 941901-21-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique structural features, is often explored for its potential applications in drug discovery and development. The presence of a cycloheptabthiophene core and a chlorobenzenesulfonyl group makes it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide includes a cyano group, which is known for its electron-withdrawing properties, and a butanamide moiety that can participate in hydrogen bonding. These features contribute to the compound's potential interactions with biological targets, making it a subject of interest for researchers studying enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds has increased due to their diverse pharmacological activities. 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide fits into this category, and its synthesis and characterization have been topics of discussion in scientific literature. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing focus on targeted therapies in oncology and other diseases.

The compound's CAS No. 941901-21-9 is a crucial identifier for researchers and suppliers, ensuring accurate communication and procurement in the scientific community. Its complex name may pose challenges for newcomers, but breaking it down into its constituent parts—4-chlorobenzenesulfonyl, cycloheptabthiophene, and butanamide—can aid in understanding its chemical behavior and potential applications.

One of the trending topics in pharmaceutical research is the exploration of heterocyclic compounds for their therapeutic potential. 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide aligns with this trend, as its cycloheptabthiophene ring is a heterocycle that can exhibit unique electronic and steric properties. This makes it a promising candidate for further studies in drug design and development.

The compound's solubility, stability, and reactivity are key factors that influence its utility in laboratory settings. Researchers often seek information on its physical and chemical properties, such as melting point, solubility in common solvents, and stability under various conditions. These details are essential for designing experiments and optimizing reaction conditions.

Another area of interest is the compound's potential role in green chemistry. With the increasing emphasis on sustainable and environmentally friendly synthetic methods, researchers are exploring ways to synthesize 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide using eco-friendly catalysts and solvents. This aligns with the broader goal of reducing the environmental impact of chemical synthesis.

In the context of drug discovery, the compound's structure-activity relationship (SAR) is a critical area of investigation. By modifying specific functional groups, researchers can fine-tune its biological activity and improve its pharmacokinetic properties. This approach is particularly relevant in the development of small-molecule therapeutics, where precise molecular design is essential for achieving desired effects.

The global market for specialty chemicals is expanding, and compounds like 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide are in demand for their potential applications in various industries. Suppliers and manufacturers are increasingly focusing on providing high-purity samples to meet the needs of research institutions and pharmaceutical companies.

In summary, 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}butanamide (CAS No. 941901-21-9) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, potential biological activities, and relevance to current trends in drug discovery make it a valuable subject for further study. As research progresses, this compound may pave the way for new therapeutic agents and innovative synthetic methodologies.